2-[(4-fluorophenyl)sulfanyl]-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide
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Description
2-[(4-fluorophenyl)sulfanyl]-N-{2-hydroxy-2-[(thiophen-3-yl)methyl]propyl}acetamide is a useful research compound. Its molecular formula is C16H18FNO2S2 and its molecular weight is 339.44. The purity is usually 95%.
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Scientific Research Applications
Photoreactions of Similar Compounds
Compounds similar to "2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl)acetamide," such as flutamide and its derivatives, have been studied for their photoreactions. For example, flutamide undergoes different photoreactions in acetonitrile and 2-propanol solvents, leading to the formation of various products, including o-nitrophenol derivatives and ester bonds with 2-propanol. These findings highlight the significance of solvent interactions and the potential for creating new compounds through photoreactions, which could be relevant for the development of novel materials or drugs (Watanabe, Fukuyoshi, & Oda, 2015).
Antitumor and Anti-inflammatory Activities
Research on derivatives of compounds with structures related to "2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl)acetamide" has indicated potential antitumor and anti-inflammatory activities. For instance, novel derivatives synthesized for their anti-inflammatory activity suggest the therapeutic potential of structurally similar compounds in treating inflammation-related disorders (Sunder & Maleraju, 2013).
Material Science and Pharmaceuticals Applications
The structural component of thiophene, present in the compound of interest, is noted for its importance in material science and pharmaceuticals. Substituted thiophenes exhibit a wide range of biological activities and are utilized in various applications such as organic field-effect transistors and solar cells. This underscores the potential for "2-((4-fluorophenyl)thio)-N-(2-hydroxy-2-methyl-3-(thiophen-3-yl)propyl)acetamide" in similar applications, given its structural characteristics (Nagaraju et al., 2018).
Properties
IUPAC Name |
2-(4-fluorophenyl)sulfanyl-N-(2-hydroxy-2-methyl-3-thiophen-3-ylpropyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H18FNO2S2/c1-16(20,8-12-6-7-21-9-12)11-18-15(19)10-22-14-4-2-13(17)3-5-14/h2-7,9,20H,8,10-11H2,1H3,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CNJABNNBQZFLLM-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(CC1=CSC=C1)(CNC(=O)CSC2=CC=C(C=C2)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H18FNO2S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
339.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.